Cas no 15258-56-7 (Benzonitrile,2,3,4-trihydroxy-)

• Product Name: Benzonitrile,2,3,4-trihydroxy-
• CAS No: 15258-56-7
• MF: C₇H₅NO₃
• MW: 151.119501829147
• CID: 120882
• PubChem ID: 13746836
• Update Time: 2025-04-18

Benzonitrile,2,3,4-trihydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2,3,4-trihydroxy-
• 2,3,4-TRIHYDROXYBENZONITRILE
• Benzonitrile,2,3,4-trihydroxy
• 15258-56-7
• DTXSID20548292
• SCHEMBL1266875
• AKOS006278550
• GPXIMVVEQNCDGW-UHFFFAOYSA-N
• 2,3,4-trihydroxybenzonitril
• FT-0691359

• Inchi： 1S/C7H5NO3/c8-3-4-1-2-5(9)7(11)6(4)10/h1-2,9-11H
• InChI Key： GPXIMVVEQNCDGW-UHFFFAOYSA-N
• SMILES： OC1C(=CC=C(C#N)C=1O)O

Computed Properties

• Exact Mass: 151.02700
• Monoisotopic Mass: 151.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• PSA: 84.48000
• LogP: 0.67508

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Pyrogallols and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenetriols and derivatives Pyrogallols and derivatives